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Introduction
Chloroacetone (CAS No. 78-95-5) is a halogenated ketone with the chemical formula

CH₃COCH₂Cl.[1] It presents as a colorless to amber liquid characterized by a pungent,

suffocating odor.[2][3] While utilized in various industrial applications—including the

manufacturing of color photography couplers, fungicides, bactericides, and as an intermediate

in the synthesis of pharmaceuticals and perfumes—it is most notable for its potent

lachrymatory and toxic properties.[2][3][4] Chloroacetone is a powerful tear-inducing agent

(lachrymator) and was historically used as a chemical warfare agent.[1][4] It is highly toxic via

inhalation, ingestion, and dermal absorption, posing significant occupational and safety

challenges.[2][5][6] This guide provides an in-depth review of its lachrymatory effects, proposed

mechanism of action, established occupational exposure limits, and a general framework for its

experimental evaluation.

Lachrymatory Properties and Mechanism of Action
Physiological Response
Exposure to low concentrations of chloroacetone vapor induces a rapid and severe irritant

response. The primary and most immediate effect is intense lacrimation (tearing).[2][5][7]

Human data indicates that immediate lacrimation occurs at concentrations of approximately 5

ppm.[2] Another report associated a concentration of 4.7 ppm with both lacrimation and a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b047974?utm_src=pdf-interest
https://www.benchchem.com/product/b047974?utm_src=pdf-body
http://www.sciencemadness.org/smwiki/index.php/Chloroacetone
https://www.ncbi.nlm.nih.gov/books/NBK241489/
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetone
https://www.ncbi.nlm.nih.gov/books/NBK241489/
https://pubchem.ncbi.nlm.nih.gov/compound/Chloroacetone
https://www.drugfuture.com/chemdata/chloroacetone.html
https://www.benchchem.com/product/b047974?utm_src=pdf-body
http://www.sciencemadness.org/smwiki/index.php/Chloroacetone
https://www.drugfuture.com/chemdata/chloroacetone.html
https://www.ncbi.nlm.nih.gov/books/NBK241489/
https://www.ncbi.nlm.nih.gov/books/NBK208051/
https://www.echemi.com/products/pid_Rock14919-chloroacetone.html
https://www.benchchem.com/product/b047974?utm_src=pdf-body
https://www.ncbi.nlm.nih.gov/books/NBK241489/
https://www.ncbi.nlm.nih.gov/books/NBK208051/
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0760
https://www.ncbi.nlm.nih.gov/books/NBK241489/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


burning sensation on the skin.[2] The substance is classified as severely irritating to the eyes,

skin, and the entire respiratory tract.[6][8] At higher, albeit still low, concentrations, the effects

quickly become debilitating; a concentration of 26 ppm is reportedly intolerable to humans after

just one minute of exposure.[2]

Proposed Mechanism of Action
While specific mechanistic studies on chloroacetone are limited, its action as a lachrymator is

likely mediated through the activation of sensory nerve receptors.[2] Chloroacetone is an α-

haloketone, a class of electrophilic compounds. Electrophilic irritants are known agonists of the

Transient Receptor Potential Ankyrin 1 (TRPA1) ion channel, which is densely expressed on

the nerve endings of trigeminal sensory neurons that innervate the cornea and respiratory tract.

[9][10]

Activation of these TRPA1 channels by an electrophilic agent like chloroacetone leads to a

rapid influx of cations (primarily Ca²⁺ and Na⁺), causing depolarization of the neuron.[10] This

generates an action potential that propagates along the trigeminal nerve to the brainstem. In

the brainstem, a reflex arc is initiated, leading to the activation of parasympathetic efferent

neurons. These neurons innervate the lacrimal gland and, upon stimulation, release

acetylcholine (ACh). ACh binds to muscarinic receptors on the gland, triggering the secretion of

tears. This neurogenic inflammation pathway is a key defense mechanism against chemical

irritants.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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